2-{cyclohexyl[(4-fluorophenyl)sulfonyl]amino}-N-(2,3-dichlorophenyl)acetamide

• Molecular Formula: C20H21Cl2FN2O3S
• Molecular Weight: 459.4 g/mol
• IUPAC Name: 2-[cyclohexyl-(4-fluorophenyl)sulfonylamino]-N-(2,3-dichlorophenyl)acetamide
• InChI: InChI=1S/C20H21Cl2FN2O3S/c21-17-7-4-8-18(20(17)22)24-19(26)13-25(15-5-2-1-3-6-15)29(27,28)16-11-9-14(23)10-12-16/h4,7-12,15H,1-3,5-6,13H2,(H,24,26)
• InChI Key: ADRFUYSBZPKOOL-UHFFFAOYSA-N
• SMILES: C1CCC(CC1)N(CC(=O)NC2=C(C(=CC=C2)Cl)Cl)S(=O)(=O)C3=CC=C(C=C3)F

Description

2-{Cyclohexyl[(4-fluorophenyl)sulfonyl]amino}-N-(2,3-dichlorophenyl)acetamide, also known as CFTR(inh)-172, is a chemical compound that has been widely studied for its potential therapeutic applications. This compound has been shown to have inhibitory effects on the cystic fibrosis transmembrane conductance regulator (CFTR) protein, which plays a key role in the regulation of chloride ion transport in cells. In

Mechanism of Action

The mechanism of action of 2-{cyclohexyl[(4-fluorophenyl)sulfonyl]amino}-N-(2,3-dichlorophenyl)acetamide(inh)-172 involves the inhibition of the 2-{cyclohexyl[(4-fluorophenyl)sulfonyl]amino}-N-(2,3-dichlorophenyl)acetamide protein, which is responsible for the transport of chloride ions across cell membranes. 2-{cyclohexyl[(4-fluorophenyl)sulfonyl]amino}-N-(2,3-dichlorophenyl)acetamide(inh)-172 binds to a specific site on the 2-{cyclohexyl[(4-fluorophenyl)sulfonyl]amino}-N-(2,3-dichlorophenyl)acetamide protein, preventing its activation and subsequent chloride ion transport. This results in decreased fluid secretion in cells and tissues.
Biochemical and Physiological Effects:
2-{cyclohexyl[(4-fluorophenyl)sulfonyl]amino}-N-(2,3-dichlorophenyl)acetamide(inh)-172 has been shown to have significant biochemical and physiological effects on cells and tissues. In cystic fibrosis, 2-{cyclohexyl[(4-fluorophenyl)sulfonyl]amino}-N-(2,3-dichlorophenyl)acetamide(inh)-172 has been shown to reduce the activity of the mutant 2-{cyclohexyl[(4-fluorophenyl)sulfonyl]amino}-N-(2,3-dichlorophenyl)acetamide protein, resulting in improved chloride ion transport and reduced mucus production. 2-{cyclohexyl[(4-fluorophenyl)sulfonyl]amino}-N-(2,3-dichlorophenyl)acetamide(inh)-172 has also been shown to have potential applications in the treatment of secretory diarrhea, where it reduces fluid secretion in the intestines. However, 2-{cyclohexyl[(4-fluorophenyl)sulfonyl]amino}-N-(2,3-dichlorophenyl)acetamide(inh)-172 has also been shown to have some negative effects on ion transport in other tissues, such as the pancreas.

Advantages and Limitations for Lab Experiments

2-{cyclohexyl[(4-fluorophenyl)sulfonyl]amino}-N-(2,3-dichlorophenyl)acetamide(inh)-172 has several advantages for lab experiments, including its ability to selectively inhibit the 2-{cyclohexyl[(4-fluorophenyl)sulfonyl]amino}-N-(2,3-dichlorophenyl)acetamide protein, its well-defined mechanism of action, and its potential therapeutic applications in various diseases. However, 2-{cyclohexyl[(4-fluorophenyl)sulfonyl]amino}-N-(2,3-dichlorophenyl)acetamide(inh)-172 also has some limitations, including its potential negative effects on ion transport in other tissues and its limited bioavailability.

Future Directions

There are several future directions for research on 2-{cyclohexyl[(4-fluorophenyl)sulfonyl]amino}-N-(2,3-dichlorophenyl)acetamide(inh)-172. One area of focus is the development of more potent and selective inhibitors of the 2-{cyclohexyl[(4-fluorophenyl)sulfonyl]amino}-N-(2,3-dichlorophenyl)acetamide protein, which could have improved therapeutic applications in cystic fibrosis and other diseases. Another area of focus is the investigation of the potential negative effects of 2-{cyclohexyl[(4-fluorophenyl)sulfonyl]amino}-N-(2,3-dichlorophenyl)acetamide(inh)-172 on ion transport in other tissues, which could lead to the development of new therapies for these conditions. Additionally, further research is needed to explore the potential applications of 2-{cyclohexyl[(4-fluorophenyl)sulfonyl]amino}-N-(2,3-dichlorophenyl)acetamide(inh)-172 in other diseases, such as polycystic kidney disease.

Synthesis Methods

The synthesis of 2-{cyclohexyl[(4-fluorophenyl)sulfonyl]amino}-N-(2,3-dichlorophenyl)acetamide(inh)-172 involves several steps, including the reaction of 2,3-dichlorobenzoyl chloride with cyclohexylamine to form 2-cyclohexylamino-2,3-dichlorobenzamide. This compound is then reacted with 4-fluorobenzenesulfonyl chloride to form 2-{cyclohexyl[(4-fluorophenyl)sulfonyl]amino}-N-(2,3-dichlorophenyl)acetamide. The final product is obtained through purification and isolation techniques.

Scientific Research Applications

2-{cyclohexyl[(4-fluorophenyl)sulfonyl]amino}-N-(2,3-dichlorophenyl)acetamide(inh)-172 has been extensively studied for its potential therapeutic applications in various diseases, including cystic fibrosis, polycystic kidney disease, and secretory diarrhea. In cystic fibrosis, 2-{cyclohexyl[(4-fluorophenyl)sulfonyl]amino}-N-(2,3-dichlorophenyl)acetamide(inh)-172 has been shown to be effective in reducing the activity of the mutant 2-{cyclohexyl[(4-fluorophenyl)sulfonyl]amino}-N-(2,3-dichlorophenyl)acetamide protein, which is responsible for the disease. 2-{cyclohexyl[(4-fluorophenyl)sulfonyl]amino}-N-(2,3-dichlorophenyl)acetamide(inh)-172 has also been shown to have potential applications in the treatment of secretory diarrhea, a condition characterized by excessive fluid secretion in the intestines.